Cas no 1261456-53-4 ((3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid)
(3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid
-
- Inchi: 1S/C15H10ClF3O4/c16-11-6-2-5-10(12(11)13(20)14(21)22)8-3-1-4-9(7-8)23-15(17,18)19/h1-7,13,20H,(H,21,22)
- InChI Key: GGPZNXHIJUNBGW-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C2C=CC=C(C=2)OC(F)(F)F)=C1C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 418
- XLogP3: 4.3
- Topological Polar Surface Area: 66.8
(3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005268-250mg |
(3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid |
1261456-53-4 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A011005268-500mg |
(3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid |
1261456-53-4 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A011005268-1g |
(3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid |
1261456-53-4 | 97% | 1g |
$1445.30 | 2023-09-03 |
(3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid
Introduction to (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic Acid and Its Significance in Modern Chemical Research
Compound with the CAS number 1261456-53-4 and the product name (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its biphenyl core structure modified with chloro and trifluoromethoxy substituents, has garnered attention due to its unique chemical properties and potential applications in drug discovery and material science. The hydroxyacetic acid moiety further enhances its versatility, making it a valuable candidate for various synthetic transformations and biological assays.
The biphenyl scaffold is a well-documented motif in medicinal chemistry, known for its stability and ability to interact with biological targets through hydrophobic and π-stacking interactions. The introduction of a chloro group at the 3-position and a trifluoromethoxy group at the 3'-position introduces electronic and steric effects that can fine-tune the compound's reactivity and binding affinity. These modifications are particularly significant in the context of developing novel therapeutic agents, where precise control over molecular interactions is crucial.
The hydroxyacetic acid component of this compound adds an acidic proton, which can participate in hydrogen bonding interactions, both as a donor and an acceptor. This feature makes it a versatile building block for designing molecules that can interact with biological targets in multiple ways, potentially increasing their efficacy and selectivity. In recent years, there has been growing interest in using hydroxyacetic acid derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor binding.
Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The presence of trifluoromethoxy groups in (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid not only enhances the compound's lipophilicity but also imparts metabolic stability, which is a critical factor in drug design. Fluorine atoms are known to influence the pharmacokinetic properties of drugs by affecting their absorption, distribution, metabolism, and excretion (ADME) profiles. This makes fluorinated biphenyl derivatives particularly attractive for developing long-acting pharmaceuticals with improved bioavailability.
In the context of current research trends, this compound finds relevance in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, making them attractive targets for therapeutic intervention. The biphenyl core structure of this compound can be modified to create potent inhibitors that bind to specific kinase domains. The chloro and trifluoromethoxy groups may serve as key pharmacophoric elements that enhance binding affinity through interactions with amino acid residues in the kinase active site.
The hydroxyacetic acid moiety provides an additional site for interaction with biological targets. For instance, it can form hydrogen bonds with polar residues or participate in salt bridge formation, further stabilizing the enzyme-inhibitor complex. This dual interaction mechanism could lead to the development of more effective inhibitors with higher selectivity over off-target proteins. Such selectivity is crucial for minimizing side effects associated with kinase inhibition therapy.
Another area where this compound shows promise is in materials science. Fluorinated aromatic compounds are widely used in the development of advanced materials due to their unique electronic properties. The presence of fluorine atoms can enhance the thermal stability and chemical resistance of polymers and coatings. Additionally, the biphenyl structure can contribute to π-conjugation, making it suitable for applications in organic electronics such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The hydroxyacetic acid group could also be functionalized to introduce additional properties like solubility or adhesion characteristics.
The synthesis of (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies such as cross-coupling reactions, palladium catalysis, and fluorination techniques are employed to construct the biphenyl core while introducing the desired substituents at specific positions. The hydroxyacetic acid group is typically introduced through hydrolysis or oxidation reactions, depending on the synthetic route chosen.
In conclusion, compound CAS number 1261456-53-4 with the product name (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid is a multifunctional molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting kinases and other biological pathways. Additionally, its applications in advanced materials highlight its versatility beyond traditional drug discovery endeavors. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation.
1261456-53-4 ((3-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)